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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the expression and purification of the

human LSM10 protein, a key component of the U7 small nuclear ribonucleoprotein (snRNP)

complex involved in histone pre-mRNA processing. The protocols outlined below are based on

established methods for producing recombinant LSM10 in Escherichia coli for use in

biochemical and structural studies.

I. Introduction
LSM10 is a 14 kDa Sm-like protein that, in conjunction with LSM11, forms a heterodimer that is

crucial for the assembly and function of the U7 snRNP. This complex plays a vital role in the 3'-

end processing of replication-dependent histone pre-mRNAs, a fundamental process for cell

cycle progression.[1] The ability to produce pure and active recombinant LSM10 is essential for

in-depth studies of U7 snRNP assembly, its enzymatic mechanism, and for screening potential

therapeutic inhibitors.

This application note details a robust workflow for the expression of N-terminally tagged LSM10

in E. coli and a multi-step purification strategy to obtain high-purity protein suitable for a range

of downstream applications.

II. Signaling Pathways and Experimental Workflow
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The following diagrams illustrate the biological context of LSM10 and the general workflow for

its recombinant production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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